n-Butyl isothiocyanate
n-Butyl isothiocyanate
Butyl isothiocyanate is an isothiocyanate having a butyl group attached to the nitrogen. It has a role as a hapten.
1-Isothiocyanatobutane, also known as bitc or N-butyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 1-Isothiocyanatobutane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-isothiocyanatobutane is primarily located in the membrane (predicted from logP). 1-Isothiocyanatobutane is a citrus, earthy, and fatty tasting compound that can be found in brassicas and horseradish. This makes 1-isothiocyanatobutane a potential biomarker for the consumption of these food products.
1-Isothiocyanatobutane, also known as bitc or N-butyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 1-Isothiocyanatobutane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-isothiocyanatobutane is primarily located in the membrane (predicted from logP). 1-Isothiocyanatobutane is a citrus, earthy, and fatty tasting compound that can be found in brassicas and horseradish. This makes 1-isothiocyanatobutane a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
592-82-5
VCID:
VC0146151
InChI:
InChI=1S/C5H9NS/c1-2-3-4-6-5-7/h2-4H2,1H3
SMILES:
CCCCN=C=S
Molecular Formula:
C5H9NS
Molecular Weight:
115.2 g/mol
n-Butyl isothiocyanate
CAS No.: 592-82-5
Reference Standards
VCID: VC0146151
Molecular Formula: C5H9NS
Molecular Weight: 115.2 g/mol
| CAS No. | 592-82-5 |
|---|---|
| Product Name | n-Butyl isothiocyanate |
| Molecular Formula | C5H9NS |
| Molecular Weight | 115.2 g/mol |
| IUPAC Name | 1-isothiocyanatobutane |
| Standard InChI | InChI=1S/C5H9NS/c1-2-3-4-6-5-7/h2-4H2,1H3 |
| Standard InChIKey | LIMQQADUEULBSO-UHFFFAOYSA-N |
| SMILES | CCCCN=C=S |
| Canonical SMILES | CCCCN=C=S |
| Boiling Point | 168.0 °C |
| Density | 0.952-0.958 |
| Physical Description | Yellowish liquid; Strong irritating green aroma |
| Description | Butyl isothiocyanate is an isothiocyanate having a butyl group attached to the nitrogen. It has a role as a hapten. 1-Isothiocyanatobutane, also known as bitc or N-butyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 1-Isothiocyanatobutane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-isothiocyanatobutane is primarily located in the membrane (predicted from logP). 1-Isothiocyanatobutane is a citrus, earthy, and fatty tasting compound that can be found in brassicas and horseradish. This makes 1-isothiocyanatobutane a potential biomarker for the consumption of these food products. |
| Solubility | Insoluble in water Soluble (in ethanol) |
| Synonyms | utyl isothiocyanate tBITC cpd tert-butyl isothiocyanate |
| PubChem Compound | 11613 |
| Last Modified | Nov 11 2021 |
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